![molecular formula C22H22N2O4S B4175652 N-(4-methoxybenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide](/img/structure/B4175652.png)
N-(4-methoxybenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide
Overview
Description
N-(4-methoxybenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide, also known as MABA, is a chemical compound that has shown promising results in scientific research. This compound has been found to have various biochemical and physiological effects, making it a potential candidate for further research in the field of medicine.
Mechanism of Action
The mechanism of action of N-(4-methoxybenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes and proteins that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound has also been found to have anti-inflammatory effects by reducing the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(4-methoxybenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have low toxicity, making it a safe compound to use in experiments. However, the limitations of this compound include its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on N-(4-methoxybenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide. One potential direction is to investigate its potential as a treatment for cancer and inflammatory diseases. Another potential direction is to study its mechanism of action in more detail, in order to better understand how it works and how it can be optimized for therapeutic use. Additionally, further research could be conducted to explore the potential of this compound as a drug delivery system for other compounds.
In conclusion, this compound is a promising compound that has shown potential in scientific research. Its anti-cancer and anti-inflammatory properties make it a potential candidate for further research in the field of medicine. Further studies are needed to fully understand its mechanism of action and to explore its potential for therapeutic use.
Scientific Research Applications
N-(4-methoxybenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide has been found to have potential applications in scientific research, particularly in the field of medicine. It has been shown to have anti-cancer properties, with studies indicating that it can inhibit the growth of various cancer cells. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-2-[(4-methylphenyl)sulfonylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O4S/c1-16-7-13-19(14-8-16)29(26,27)24-21-6-4-3-5-20(21)22(25)23-15-17-9-11-18(28-2)12-10-17/h3-14,24H,15H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDSSGXZIYOKKPD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NCC3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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